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Compound of Interest

Compound Name: Acid Orange 74

cat. No.: B8235424

An In-depth Technical Guide to Acid Orange 74

For professionals in research, science, and drug development, a comprehensive understanding
of chemical compounds is paramount. This guide provides a detailed overview of Acid Orange
74, a significant dye in various industrial applications.

Classification and Chemical Identity

Acid Orange 74 is classified as a metallized monoazo acid dye. The presence of a chromium
complex is central to its chemical structure and properties.

Chemical Classification:

e Dye Class: Acid Dye

e Chemical Class: Monoazo (metallized)[1]

e Colour Index Number: 18745[2][3][4]

Synonyms and Commercial Names

Acid Orange 74 is known by a variety of names in commercial and scientific contexts.
e Acid Complex Orange G[2]

e Acid Complex Orange GEN
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Aeid Orange G

Pacid Orange G

Acid Orange R

C.l. Acid Orange 74

Dayglo Acid Orange 74

Doroxan Orange GEN 150% 97

Physicochemical and Technical Data

The key properties of Acid Orange 74 are summarized in the table below, providing a clear

reference for its technical specifications.

Property Value Source
CAS Number 10127-27-2

Molecular Formula C16H11CrNsNaOsS

Molecular Weight 508.34 g/mol

Physical Appearance

Orange to Dark Brown Powder

Solubility

Soluble in water

Amax

455 nm

Light Fastness

6-7 (on a scale of 1-8)

Washing Fastness

3-4 (on a scale of 1-5)

Manufacturing and Purification Protocols
Manufacturing Process

The synthesis of Acid Orange 74 involves a multi-step chemical process culminating in the

formation of a chromium complex.
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Experimental Protocol:

o Diazotization: 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is diazotized.

e Coupling: The resulting diazonium salt is coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-
one.

o Complexation: The resulting azo compound is heated in an aqueous solution with a
chromium source, such as formic acid chromium, at 130°C for 3 hours to form the final
chrome complex.

A schematic of the manufacturing workflow is provided below.
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Caption: Manufacturing workflow for Acid Orange 74.

Purification Protocol

A patented method for the purification of C.I. Pigment Orange 74 (a related compound) outlines
a conditioning and purification process that can be adapted.

Experimental Protocol:
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e An aqueous suspension of the crude pigment is prepared.

e Optionally, an organic solvent (e.g., isobutanol, chlorobenzene) is added, and the
suspension undergoes a finishing treatment.

e The organic solvent, if used, is removed by distillation.

e The remaining agueous pigment suspension is mixed with a non-ionic surfactant.
o The mixture is heated to a temperature between 30 and 100°C.

e The purified pigment is then isolated by filtration.

Toxicological Profile

The toxicological data for Acid Orange 74 is limited. However, studies on related azo dyes
provide some insights into its potential biological effects. It is generally considered to have low
acute oral toxicity.

A study on the impact of C.l1. Acid Orange 7 on the fish species Labeo rohita revealed
behavioral changes, as well as alterations in haematological and biochemical parameters. This
suggests that at certain concentrations, the dye can induce physiological stress in aquatic
organisms.

The logical relationship of a toxicological study is depicted in the following diagram.
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Caption: Logical flow of a toxicological assessment.

Applications

Acid Orange 74 is utilized in a range of industrial applications for its coloring properties.
» Textiles: Dyeing of wool, silk, and polyamide fibers.
» Leather: Coloring of leather goods.

o Paper: Used in the paper industry.
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e Other: Coloration of anodized aluminum, wood carpets, industrial cleaning products, soaps,
and detergents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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